(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(5-bromo-2-methoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(5-bromo-2-methoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C23H26BrNO6/c1-28-10-8-25(9-11-29-2)14-18-19(26)6-5-17-22(27)21(31-23(17)18)13-15-12-16(24)4-7-20(15)30-3/h4-7,12-13,26H,8-11,14H2,1-3H3/b21-13-
• InChI Key: IDUGJQLYJMNITP-BKUYFWCQSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=C(C=CC(=C3)Br)OC)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=C(C=CC(=C3)Br)OC)/C2=O)O
• Molecular Formula: C23H26BrNO6
• Molecular Weight: 492.4 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(5-bromo-2-methoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26BrNO6 and its molecular weight is 492.366. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Compounds with structural motifs similar to the query compound, particularly those involving bromo, methoxy, and benzylidene groups, have been studied for their potential in photodynamic therapy (PDT). For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base have shown high singlet oxygen quantum yield, making them useful as Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020). These properties are critical for effective photodynamic therapy, as they enable the generation of singlet oxygen species that can induce cell death in cancerous tissues.

Antimicrobial and Anticancer Activity

Bromophenols and related bromo-substituted compounds have been isolated from marine sources such as the red alga Rhodomela confervoides, exhibiting moderate to potent antibacterial activity (Xu et al., 2003). Additionally, various synthesized Schiff bases and their derivatives have been evaluated for their antimicrobial and anticancer activities, showing promising results in inhibiting the growth of bacteria, fungi, and cancer cell lines (Badne, Swamy, Bhosale, & Kuberkar, 2011).